Cas no 2034504-73-7 (1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea)

• Product Name: 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea
• CAS No: 2034504-73-7
• MF: C₁₇H₁₉N₅O
• MW: 309.3657
• CID: 5352886
• Update Time: 2025-10-19

1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-pyrazolo[1,5-a]pyrimidin-6-ylurea
• 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea
• 1-(4-(tert-butyl)phenyl)-3-(pyrazolo[1,5-a]pyrimidin-6-yl)urea

• Inchi： 1S/C17H19N5O/c1-17(2,3)12-4-6-13(7-5-12)20-16(23)21-14-10-18-15-8-9-19-22(15)11-14/h4-11H,1-3H3,(H2,20,21,23)
• InChI Key： YYEFPXQHWDVPCP-UHFFFAOYSA-N
• SMILES： O=C(N([H])C1C([H])=NC2=C([H])C([H])=NN2C=1[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.6
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea

Research Brief on 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS: 2034504-73-7)

1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS: 2034504-73-7) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[1,5-a]pyrimidine core, has been investigated for its potential as a kinase inhibitor, with promising applications in oncology and inflammatory diseases. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The compound's structure features a urea linker connecting a 4-tert-butylphenyl group and a pyrazolo[1,5-a]pyrimidine moiety, which is critical for its biological activity. Research indicates that this structural configuration enables selective binding to specific kinase targets, such as the JAK family kinases, which play a pivotal role in signal transduction pathways involved in cell proliferation and immune responses. The inhibitory activity of 2034504-73-7 against these kinases has been demonstrated in vitro and in vivo, suggesting its potential as a targeted therapy for diseases like rheumatoid arthritis and certain cancers.

Recent publications have highlighted the synthesis and optimization of 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea derivatives to enhance their potency and selectivity. Structure-activity relationship (SAR) studies have identified key modifications that improve binding affinity and reduce off-target effects. For instance, introducing electron-withdrawing groups on the phenyl ring has been shown to increase inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. These findings underscore the compound's versatility and the potential for further chemical optimization.

In addition to its kinase inhibitory properties, 2034504-73-7 has been evaluated for its pharmacokinetic profile. Studies in animal models have revealed favorable oral bioavailability and metabolic stability, which are essential for its development as an oral therapeutic agent. Furthermore, preliminary toxicity assessments indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These attributes make it a promising candidate for advancing to clinical trials.

The therapeutic potential of 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea extends beyond oncology. Recent research has explored its anti-inflammatory effects in models of autoimmune diseases, where it has demonstrated efficacy in reducing cytokine production and inflammatory cell infiltration. These findings suggest that the compound could have broad applications in treating chronic inflammatory conditions, further expanding its clinical relevance.

In conclusion, 1-(4-tert-butylphenyl)-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS: 2034504-73-7) represents a promising small molecule with diverse therapeutic applications. Its selective kinase inhibitory activity, coupled with favorable pharmacokinetic and safety profiles, positions it as a valuable candidate for further development. Ongoing research efforts are expected to elucidate its full potential and pave the way for its translation into clinical use.